Cas no 57780-76-4 (1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?))
57780-76-4 structure
Product Name:1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?)
CAS No:57780-76-4
MF:C9H15ClN2S
MW:218.746799707413
CID:374990
PubChem ID:6365551
Update Time:2025-04-19
1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?)
- 4-(propylthio)benzene-1,2-diamine hydrochloride
- 4-propylsulfanylbenzene-1,2-diamine,hydrochloride
- 4-(propylsulfanyl)benzene-1,2-diamine hydrochloride
- NS00053049
- SCHEMBL11812617
- EINECS 260-949-3
- 4-propylsulfanylbenzene-1,2-diamine;hydrochloride
- DTXSID70206476
- 57780-76-4
-
- Inchi: 1S/C9H14N2S.ClH/c1-2-5-12-7-3-4-8(10)9(11)6-7;/h3-4,6H,2,5,10-11H2,1H3;1H
- InChI Key: WEXOIPBOPIVXDZ-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(=C(C=1)N)N)CCC
Computed Properties
- Exact Mass: 218.06465
- Monoisotopic Mass: 218.064447
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.3
Experimental Properties
- Boiling Point: 352.3°Cat760mmHg
- Flash Point: 166.8°C
- PSA: 52.04
1,2-Benzenediamine,4-(propylthio)-, hydrochloride (1:?) Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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